Cas no 1261915-84-7 (2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid)

• Product Name: 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid
• CAS No: 1261915-84-7
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD18323003
• CID: 5216784
• Update Time: 2026-03-06

2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid

• MDL： MFCD18323003
• Inchi： 1S/C15H14ClNO4S/c1-17(2)22(20,21)12-6-3-10(4-7-12)11-5-8-14(16)13(9-11)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： UUNDBXCLHVQDOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid

Research Brief on 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261915-84-7)

2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261915-84-7) is a sulfonamide derivative with significant potential in medicinal chemistry and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's structural features, including the chloro-substituted benzoic acid moiety and the dimethylsulfamoyl group, contribute to its unique reactivity and binding affinity. Recent synthetic approaches have optimized the yield and purity of 1261915-84-7, enabling its broader application in high-throughput screening and structure-activity relationship (SAR) studies. Notably, its role in modulating sulfotransferase enzymes has been a focal point of recent investigations, with implications for targeting metabolic disorders and inflammatory pathways.

In vitro studies have demonstrated that 2-Chloro-5-(4-N,N-dimethylsulfamoylphenyl)benzoic acid exhibits inhibitory effects on specific isoforms of sulfotransferases, particularly SULT1A1 and SULT2A1. These enzymes play critical roles in the metabolism of hormones and xenobiotics, making them attractive targets for therapeutic intervention. The compound's IC50 values and selectivity profiles have been characterized in recent publications, providing a foundation for further optimization.

Recent preclinical evaluations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. While the compound shows moderate bioavailability, its sulfamoyl group enhances solubility, a desirable trait for oral drug formulations. Computational modeling studies have further elucidated its binding modes within enzyme active sites, offering insights for derivative design.

Emerging applications of 1261915-84-7 include its use as a scaffold for developing novel anti-inflammatory agents. Researchers have reported its ability to attenuate pro-inflammatory cytokine production in macrophage models, suggesting potential for treating conditions like rheumatoid arthritis. Additionally, its structural motifs have been incorporated into hybrid molecules targeting dual pathways in cancer therapy.

Future research directions emphasize the need for in vivo validation of the compound's therapeutic effects and toxicity profiles. Collaborative efforts between academic and industrial laboratories are underway to explore its clinical translation potential. The compound's versatility as a chemical probe continues to attract attention in both basic and applied research settings.